Cas no 2228812-71-1 (tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228812-71-1
• MF: C₁₄H₂₆F₂N₂O₂
• MW: 292.365251064301
• CID: 5980300
• PubChem ID: 165623527
• Update Time: 2025-06-08

tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate
• 2228812-71-1
• EN300-1893261

• Inchi： 1S/C14H26F2N2O2/c1-13(2,3)20-12(19)18-8-14(4,5)7-6-9(18)10(17)11(15)16/h9-11H,6-8,17H2,1-5H3
• InChI Key： HRKHJBWKHDYYQU-UHFFFAOYSA-N
• SMILES： FC(C(C1CCC(C)(C)CN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 292.19623440g/mol
• Monoisotopic Mass: 292.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228812-71-1)

Tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228812-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a tert-butyl group, a 1-amino-2,2-difluoroethyl side chain, and a 5,5-dimethylpiperidine-1-carboxylate moiety, contribute to its distinct chemical properties and functional capabilities.

The synthesis and characterization of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate involve sophisticated organic reactions and methodologies that are critical for ensuring high purity and yield. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations. Meanwhile, the 1-amino-2,2-difluoroethyl moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. The 5,5-dimethylpiperidine-1-carboxylate backbone contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. For instance, compounds containing piperidine moieties have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural complexity of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate makes it an intriguing subject for research in medicinal chemistry. Researchers have been exploring its interactions with biological targets such as enzymes and receptors to identify novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of both an amino group and a carboxylate group allows for further functionalization through techniques such as coupling reactions or derivatization. These modifications can lead to the development of new analogs with enhanced pharmacological properties. For example, recent studies have demonstrated that fluorinated piperidine derivatives exhibit improved pharmacokinetic profiles due to the electron-withdrawing effects of fluorine atoms. This finding has spurred further investigation into the synthesis and biological evaluation of compounds like tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate.

The chemical stability of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate is another critical factor that influences its suitability for pharmaceutical applications. The introduction of fluorine atoms can significantly enhance the resistance to metabolic degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable in drug development, where maintaining stability under physiological conditions is essential for prolonged bioactivity. Additionally, the tert-butyl group can protect reactive sites within the molecule from unwanted side reactions during storage or administration.

From a synthetic perspective, the preparation of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate requires careful optimization to achieve high yields and purity. Common synthetic routes include multi-step organic transformations such as nucleophilic substitution reactions followed by protection-deprotection strategies. Advanced techniques like flow chemistry have also been explored to improve reaction efficiency and scalability. These synthetic advancements are crucial for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The biological activity of this compound has been a focus of numerous studies conducted by academic researchers and pharmaceutical companies. Initial experiments have revealed promising interactions with certain enzymes and receptors that are implicated in various diseases. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammation or pain signaling pathways. Such findings open up possibilities for developing novel therapeutics targeting these conditions.

Furthermore, computational studies using molecular modeling techniques have provided valuable insights into the binding mode of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate with biological targets. These simulations help researchers predict how changes in the molecular structure can affect binding affinity and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify lead compounds with optimized pharmacological properties.

The future prospects of tert-butyl 2-(1-amino-2,2-difluoroethyl)-5,5-dimethylpiperidine-1-carboxylate are vast and multifaceted. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in drug development efforts across multiple therapeutic areas. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications that benefit patients worldwide.